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Compound of Interest

Compound Name: 11-bromoundec-10-ynoic Acid
CAS No.: 13030-63-2
Cat. No.: B172589
Get Quote
. J

CAS Number: 13030-63-2 Formula: C11H17BrO2 Molecular Weight: 261.16 g/mol IUPAC Name:
11-Bromoundec-10-ynoic acid[1]

Executive Summary & Chemical Identity

11-Bromoundec-10-ynoic acid is a bifunctional fatty acid derivative characterized by a
terminal 1-bromoalkyne moiety and a carboxylic acid head group, separated by an 8-carbon
methylene spacer. This structural duality defines its solubility profile: the carboxylic acid confers
polarity and hydrogen-bonding capability, while the long alkyl chain and bromoalkyne tail
dictate lipophilicity and specific reactivity.

Primary Applications:

o Polydiacetylene (PDA) Synthesis: A critical precursor for Cadiot-Chodkiewicz coupling to
form diacetylenic lipids, which self-assemble into chromatic sensors.

» Surface Functionalization: Used in constructing self-assembled monolayers (SAMs) where
the bromoalkyne serves as a robust electrophile or a precursor for “click" chemistry.
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» Cross-Coupling Reagents: A partner in transition-metal-catalyzed couplings (e.g.,
Sonogashira, Negishi) to generate complex conjugated systems.

Physicochemical Structure Analysis

Understanding the molecule's zones of interaction is prerequisite to selecting the correct
solvent system.
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Figure 1:Structural segmentation of 11-bromoundec-10-ynoic acid showing the competing
solubility domains. The polar head drives solubility in alcohols, while the hydrophobic spacer
and bromoalkyne tail require organic solvents.

Solubility Landscape

The solubility of 11-bromoundec-10-ynoic acid is non-binary; it exists on a spectrum
determined by the solvent's dielectric constant and hydrogen-bonding capacity.

Primary Organic Solvents (High Solubility)

These are the solvents of choice for synthesis, purification, and reaction monitoring.
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Solvent Class Specific Solvent Solubility Rating Technical Notes

Ideal for extraction
and transport. The
Dichloromethane Excellent (>100 bromoalkyne talil
Halogenated )
(DCM) mg/mL) interacts favorably
with chlorinated

solvents.

Preferred for NMR
Halogenated Chloroform (CHCIs) Excellent analysis and lipid film

preparation.

Excellent for coupling
reactions (e.g.,
] Cadiot-Chodkiewicz).
Ethers Tetrahydrofuran (THF)  Very High N
Solubilizes both the
acid and the

bromoalkyne.

Standard solvent for
Esters Ethyl Acetate High TLC and column
chromatography.

Used for nucleophilic
. ) substitution reactions,
Aprotic Polar DMSO / DMF High )
though removal is

difficult.

Protic Solvents (Moderate to High Solubility)

Solubility here is driven by the carboxylic acid group.
e Methanol / Ethanol: Soluble.

o Warning: In the presence of strong acid catalysts, the carboxylic acid will esterify.[2] For
storage, avoid acidified alcohols.

o Utility: Ethanol is often used for recrystallization (sometimes mixed with water).
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Non-Polar Solvents (Conditional Solubility)

e Hexane / Pentane: Low to Moderate.
o The polar carboxylic acid head promotes dimerization and precipitation in cold alkanes.

o Protocol: Soluble at reflux temperatures. Often used as a co-solvent with Ethyl Acetate for
recrystallization.

e Water: Insoluble (in neutral/acidic form).

o Salt Formation: Soluble in aqueous bases (NaOH, Na2CQOs) as the carboxylate salt (—
COO~Na™*). However, strong bases must be avoided to prevent degradation of the
bromoalkyne moiety (see Section 5).

Experimental Protocols
Solubility Determination & Recrystallization

This protocol ensures high purity for sensitive applications like SAM formation.

Objective: Purify crude 11-bromoundec-10-ynoic acid to remove traces of non-brominated
starting material (undec-10-ynoic acid).

Dissolution: Dissolve 1.0 g of crude solid in minimal boiling Hexane (~10-15 mL). If insoluble,
add Ethyl Acetate dropwise until clear.

« Filtration: Filter the hot solution through a glass frit or cotton plug to remove particulate
matter.

o Crystallization: Allow the filtrate to cool slowly to room temperature, then place in a -20°C
freezer for 12 hours.

o Mechanism:[2][3][4] The bromoalkyne crystallizes as white/off-white plates.
o Collection: Filter cold. Wash with cold pentane.

 Validation: Dissolve a small aliquot in CDCIs for *H-NMR.
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o Diagnostic Peak: Look for the absence of the terminal alkyne proton (triplet at ~1.94 ppm)
and confirming the purity of the methylene protons adjacent to the bromoalkyne (~2.20

ppm).

Solvent Selection for Self-Assembled Monolayers
(SAMs)

When using this molecule to functionalize surfaces (e.g., via the carboxylic acid binding to
metal oxides), solvent choice affects monolayer order.

 Recommended:Ethanol (absolute) or Chloroform.

o Rationale: Ethanol is standard for acid-metal oxide binding. Chloroform is preferred if the
bromoalkyne tail needs to remain fully extended and solvated to prevent "looping” or
disordered packing during deposition.

Critical Stability & Reactivity (The Bromoalkyne
Factor)

The 1-bromoalkyne group (-C=C-Br) is an electrophilic species with unique stability constraints.
It is not inert like a standard alkyl bromide.
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Figure 2:Stability map indicating incompatible reagents and storage conditions.
Key Handling Rules:

e Avoid Strong Bases: 1-bromoalkynes can undergo base-catalyzed decomposition or
"halogen dance" rearrangements. Use weak bases (K2COs, NaHCO:s) if base is required.

 Light Sensitivity: The C-Br bond on an alkyne is weaker than on an alkene. Store the solid
and solutions in amber vials wrapped in foil.

o Toxicity: Haloalkynes are potentially bioactive (antifungal/antimicrobial). Handle with gloves
and in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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